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Compound of Interest

Compound Name: PARAPLAST PLUS

Cat. No.: B1176158

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core advantages of utilizing PARAPLAST PLUS® in
its convenient pellet form for tissue infiltration and embedding. We will delve into its unique
composition, performance characteristics, and provide detailed experimental protocols to
ensure optimal results in your laboratory.

Introduction: The Critical Role of Tissue Embedding

In the realm of histological research and diagnostics, the quality of tissue processing is
paramount to obtaining clear, accurate, and reproducible results. The embedding step, where
tissue is infiltrated with a supportive medium, is a critical juncture that directly impacts the
quality of microtomy and subsequent staining. An ideal embedding medium should ensure
complete and rapid infiltration, minimize tissue distortion, and provide the necessary support for
sectioning.

PARAPLAST PLUS®, a refined mixture of highly purified paraffin and plastic polymers, has
been developed to meet these demanding requirements. Its formulation is further enhanced by
the inclusion of a small percentage of Dimethyl Sulfoxide (DMSO), a feature that accelerates
tissue penetration.[1][2][3][4][5][6] The provision of PARAPLAST PLUS® in a pellet form offers
additional practical advantages in the laboratory setting.
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Core Advantages of PARAPLAST PLUS® Pellet
Form

The pellet form of PARAPLAST PLUS® offers significant handling and performance benefits
over traditional paraffin blocks.

e Rapid and Consistent Melting: The small, uniform size of the pellets provides a larger surface
area, leading to faster melting times compared to large blocks of wax.[1][7] This is
particularly advantageous in busy laboratory environments, contributing to a more efficient
workflow.

» Ease of Dosing and Handling: The pellet form allows for precise and easy measurement of
the required amount of wax, minimizing waste.[8] This contrasts with the often cumbersome
and less precise method of breaking off pieces from a larger block.

e Reduced Risk of Contamination: The convenient pellet form minimizes the need for handling
and potential contamination of the wax supply.

The DMSO Advantage: Accelerated and Enhanced
Infiltration

The key innovation in the PARAPLAST PLUS® formulation is the inclusion of a small
percentage of Dimethyl Sulfoxide (DMSO).[1][2][3][4][5][6] This addition provides a distinct
advantage, particularly for challenging tissue samples.

o Faster Infiltration Times: DMSO is known to enhance the permeability of cell membranes,
which facilitates a more rapid and thorough infiltration of the paraffin mixture into the tissue.
[3][9] It is claimed that PARAPLAST PLUS® can reduce infiltration time by as much as one-
third.[7][10]

 |deal for Large and Dense Tissues: The accelerated penetration makes PARAPLAST
PLUS® the embedding medium of choice for large or dense tissues, which are often difficult
to infiltrate completely with standard paraffin.[1][2][3][4][5]

Superior Sectioning Quality
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The unique blend of purified paraffin and plastic polymers in PARAPLAST PLUS® imparts an
elasticity to the embedded tissue, which is especially beneficial for brittle or hard-to-cut
samples.[1][5][6] This results in:

e Thinner Sections: PARAPLAST PLUS® allows for the consistent sectioning of tissues down
to a thickness of 2 to 4 micrometers (um).[2][3][11][12]

o Excellent Ribbon Continuity: The elasticity and support provided by the medium promote the
formation of smooth, continuous ribbons of sections, which is crucial for serial section
analysis.[2][3]

o Wrinkle-Free Sections: The formulation minimizes tissue compression during sectioning,
leading to wrinkle-free sections and better preservation of cellular morphology.[3][5][6]

Quantitative Data and Physical Properties

The following tables summarize the key quantitative data and physical properties of
PARAPLAST PLUS® for easy comparison.

Property Value Source(s)

Refined mixture of highly
purified paraffin, plastic
Composition polymers, and a small

[L1[2]E31[4]05]16]

percentage of Dimethyl

Sulfoxide (DMSO)

Form Pellets [11[7]

Melting Point 56°C [1][4]1[6][7]

Filtration Double filtered [7]
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Performance .
L. Value/Observation Source(s)

Characteristic

Achievable Section Thickness 2-4pum [21[3][11][12]
Claimed to be reduced by one-

Infiltration Time Reduction third compared to standard [71[10]
paraffin

General Tissue Shrinkage
Up to 15-20% [12]

(Paraffin)

Note: The tissue shrinkage value is a general observation for paraffin embedding and not

specific to PARAPLAST PLUS®.

Experimental Protocols

The following is a detailed, generalized protocol for tissue processing and embedding using

PARAPLAST PLUSR®. It is essential to optimize the timings for specific tissue types and sizes.

Materials
e PARAPLAST PLUS® pellets

o Tissue processor

» Embedding station with heated and cooled surfaces

» Base molds and cassettes

o Fixative (e.g., 10% Neutral Buffered Formalin)

o Graded series of ethanol (70%, 80%, 90%, 95%, 100%)
» Clearing agent (e.g., Xylene or a xylene substitute)

e Forceps

Protocol Steps
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o Fixation:

o Immediately after collection, immerse the tissue in a suitable fixative. The volume of
fixative should be at least 10-20 times the volume of the tissue.

o Fixation time will vary depending on the tissue type and size. For most tissues, 18-24
hours at room temperature is sufficient.

e Dehydration:
o After fixation, wash the tissue in running tap water.

o Process the tissue through a graded series of ethanol to remove water. A typical sequence
on an automated tissue processor would be:

70% Ethanol: 1 hour

80% Ethanol: 1 hour

90% Ethanol: 1 hour

95% Ethanol: 1 hour

100% Ethanol: 3 changes, 1 hour each
e Clearing:

o Following dehydration, the tissue is treated with a clearing agent to remove the ethanol,
which is immiscible with paraffin.

o Atypical clearing sequence with xylene would be:
» Xylene: 2 changes, 1 hour each
e Infiltration with PARAPLAST PLUS®:

o Melt the PARAPLAST PLUS® pellets in the tissue processor's paraffin bath at 56-60°C.
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o Infiltrate the cleared tissue with molten PARAPLAST PLUS®. A typical sequence would
be:

» PARAPLAST PLUS®: 2-3 changes, 1-2 hours each. The inclusion of DMSO in
PARAPLAST PLUS® may allow for a reduction in these times.

o Embedding:
o At the embedding station, fill a pre-warmed base mold with molten PARAPLAST PLUS®.

o Using heated forceps, carefully transfer the infiltrated tissue from the processor into the
base mold.

o Orient the tissue in the desired plane for sectioning. This is a critical step to ensure the
correct anatomical features are visible in the final sections.

o Place the labeled tissue cassette on top of the base mold.
o Top up the mold with more molten PARAPLAST PLUS® if necessary.

o Carefully transfer the assembled block to the cold plate of the embedding station and
allow it to solidify completely.

e Sectioning and Mounting:

o Once solidified, the paraffin block can be sectioned on a microtome at the desired
thickness (e.g., 2-5 um).

o Float the resulting ribbon of sections on a warm water bath to remove any wrinkles.
o Mount the sections onto glass microscope slides.
o Dry the slides in an oven or on a slide warmer before deparaffinization and staining.

Visualizing the Workflow and Logical Relationships
Experimental Workflow for Tissue Embedding
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The following diagram illustrates the sequential steps involved in the tissue embedding process

using PARAPLAST PLUS®.

Tissue Processing and Embedding Workflow

Tissue Fixation Dehydration Clearing Infiltration ) . . Microtomy
(e.g., 10% NBF) — * (Graded Ethanol Series) (e.g., Xylene) — > (Molten PARAPLAST pLUS®) . Embedding and Orientation — o iqning)

Click to download full resolution via product page

Tissue Processing and Embedding Workflow

Logical Relationship of PARAPLAST PLUS®
Components to Improved Histology

This diagram illustrates the logical relationship between the components of PARAPLAST

PLUS® and the resulting benefits in histological preparations.

PARAPLAST PLUS® Composition

Purified Paraffin + Dimethyl Sulfoxide

Plastic Polymers (DMSO)

Mechanism of Action

Provides Elasticity and Increases Cell
Structural Support Membrane Permeability

Outcome

Improved Sectioning:

- Thinner Sections Enhanced Infiltration:

- Faster Penetration

- Wrinkle-Free - Ideal for Dense/Large Tissues

- Ribbon Continuity
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Component Contributions to Performance

Conclusion

PARAPLAST PLUS® in pellet form offers a superior solution for tissue embedding in modern
histology laboratories. Its unique formulation, featuring a blend of purified paraffin, plastic
polymers, and DMSO, addresses common challenges in tissue processing. The convenient
pellet form enhances workflow efficiency, while the chemical composition ensures rapid and
thorough tissue infiltration and results in high-quality, thin, and wrinkle-free sections. For
researchers, scientists, and drug development professionals who demand precision and
reliability in their histological preparations, PARAPLAST PLUS® provides a robust and
effective embedding medium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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